Cas no 1261825-77-7 (3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261825-77-7
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4988892
• Update Time: 2025-05-20

3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C11H9F5O2/c12-10(13)18-9-4-3-8(11(14,15)16)6-7(9)2-1-5-17/h3-6,10H,1-2H2
• InChI Key： CFGQQUOWCJFYNU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)CCC=O)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde

3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde: A Comprehensive Overview

3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde, also known by its CAS number 1261825-77-7, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. The molecule consists of a propionaldehyde group attached to a phenyl ring that is substituted with a difluoromethoxy group at the 2' position and a trifluoromethyl group at the 5' position. These substituents confer the compound with distinct electronic and steric properties, making it a valuable component in modern chemical research.

The synthesis of 3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent aldehyde formation. The presence of electron-withdrawing groups such as the trifluoromethyl (-CF3) and difluoromethoxy (-OCHF2) substituents significantly influences the reactivity of the aromatic ring, enabling selective substitution patterns during synthesis. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize reaction conditions, thereby improving yield and purity.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group is known to enhance lipophilicity and improve pharmacokinetic profiles, making it particularly useful in drug discovery programs targeting various therapeutic areas. For instance, researchers have investigated its potential as a precursor for anti-cancer agents, where the compound's ability to modulate specific cellular pathways has shown promise in preclinical models.

In addition to its role in pharmaceuticals, 3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde has also found applications in agrochemicals. Its ability to act as a selective herbicide precursor has been explored, with recent studies demonstrating its effectiveness in controlling invasive plant species without adversely affecting crop yields. This dual functionality underscores the versatility of this compound across multiple industries.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate persistence in certain environmental conditions, its toxicity profile is relatively low compared to other similar compounds. These insights are crucial for ensuring responsible use and disposal practices in industrial settings.

From a structural standpoint, the molecule's propionaldehyde moiety provides a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. For example, researchers have successfully synthesized esters and amides of this compound, expanding its utility in both academic and industrial contexts. The ease with which this compound can be modified highlights its value as a versatile building block in organic synthesis.

In conclusion, 3-(2'-(Difluoromethoxy)-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No: 1261825-77-7) stands out as a significant player in contemporary chemical research due to its unique structure, diverse applications, and promising future prospects. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even more critical role in driving innovation across various scientific disciplines.